Cas no 908150-20-9 (4-Thiazoleethanol, 2,5-dimethyl-)

• Product Name: 4-Thiazoleethanol, 2,5-dimethyl-
• CAS No: 908150-20-9
• MF: C₇H₁₁NOS
• MW: 157.233340501785
• CID: 995133
• Update Time: 2024-03-05

4-Thiazoleethanol, 2,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 4-Thiazoleethanol, 2,5-dimethyl-
• 2-(2,5-dimethyl-1,3-thiazol-4-yl)ethanol
• 2-(2,5-dimethylthiazol-4-yl)ethanol

• Inchi： 1S/C7H11NOS/c1-5-7(3-4-9)8-6(2)10-5/h9H,3-4H2,1-2H3
• InChI Key： CPPPVBAIQXUSCD-UHFFFAOYSA-N
• SMILES： S1C(C)=C(CCO)N=C1C

Computed Properties

• Exact Mass: 157.056
• Monoisotopic Mass: 157.056
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61.4A^2

Experimental Properties

• Density: 1.164±0.06 g/cm3(Predicted)
• Boiling Point: 269.3±25.0 °C(Predicted)
• pka: 14.43±0.10(Predicted)